Cas no 15575-05-0 (Castaprenol 12)

Castaprenol 12 structure
Castaprenol 12 structure
Product Name:Castaprenol 12
CAS No:15575-05-0
MF:C60H98O
MW:835.419538974762
CID:202029
PubChem ID:14380581
Update Time:2024-02-29

Castaprenol 12 Chemical and Physical Properties

Names and Identifiers

    • 2,6,10,14,18,22,26,30,34,38,42,46-Octatetracontadodecaen-1-ol,3,7,11,15,19,23,27,31,35,39,43,47-dodecamethyl- (8CI,9CI)
    • ficaprenol (C60)
    • Castaprenol 12
    • 15575-05-0
    • (2E,6E,10E,14E,18E,22E,26E,30E,34E,38E,42E)-3,7,11,15,19,23,27,31,35,39,43,47-DODECAMETHYLOCTATETRACONTA-2,6,10,14,18,22,26,30,34,38,42,46-DODECAEN-1-OL
    • Inchi: 1S/C60H98O/c1-49(2)25-14-26-50(3)27-15-28-51(4)29-16-30-52(5)31-17-32-53(6)33-18-34-54(7)35-19-36-55(8)37-20-38-56(9)39-21-40-57(10)41-22-42-58(11)43-23-44-59(12)45-24-46-60(13)47-48-61/h25,27,29,31,33,35,37,39,41,43,45,47,61H,14-24,26,28,30,32,34,36,38,40,42,44,46,48H2,1-13H3/b50-27+,51-29+,52-31+,53-33+,54-35+,55-37+,56-39+,57-41+,58-43+,59-45+,60-47+
    • InChI Key: BDMCAOBQLHJGBE-GNZYJLLNSA-N
    • SMILES: OC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C

Computed Properties

  • Exact Mass: 834.76176775g/mol
  • Monoisotopic Mass: 834.76176775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 61
  • Rotatable Bond Count: 34
  • Complexity: 1570
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 11
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 21.5
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